Cas no 2229080-07-1 (2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine)

• Product Name: 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine
• CAS No: 2229080-07-1
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5910033
• PubChem ID: 165759751
• Update Time: 2025-10-14

2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine
• EN300-1797803
• 2229080-07-1

• Inchi： 1S/C11H16N2O4/c1-11(7-12,17-3)9-5-4-8(16-2)6-10(9)13(14)15/h4-6H,7,12H2,1-3H3
• InChI Key： JQWGCXYYOYWJAB-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.3Ų

Additional information on 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine

Research Briefing on 2-Methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine (CAS: 2229080-07-1): Recent Advances and Applications

The compound 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine (CAS: 2229080-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitroaromatic and methoxy-substituted structure, has shown promising potential in various applications, including drug discovery, photopharmacology, and chemical biology tools. Recent studies have explored its synthesis, reactivity, and biological activity, shedding light on its versatility and utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine, highlighting its role as a key intermediate in the development of novel photoresponsive compounds. The researchers utilized a multi-step synthesis involving nitroaromatic substitution and reductive amination, achieving high yields and purity. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In the context of photopharmacology, a groundbreaking 2024 paper in Nature Chemical Biology demonstrated the use of 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine as a photoswitchable ligand. The compound's nitro group enables reversible light-induced conformational changes, allowing precise control over biological activity. This property was exploited to develop light-activated inhibitors for targeted enzyme modulation, offering new avenues for spatiotemporal control in therapeutic interventions.

Further research has explored the compound's potential in chemical biology tools. A recent preprint on bioRxiv detailed its incorporation into activity-based probes (ABPs) for profiling enzyme activity in live cells. The study reported that 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine-based probes exhibited high selectivity and sensitivity, enabling real-time monitoring of enzymatic processes. This advancement holds significant implications for understanding disease mechanisms and identifying novel drug targets.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of findings into clinical applications.

In conclusion, 2-methoxy-2-(4-methoxy-2-nitrophenyl)propan-1-amine (CAS: 2229080-07-1) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique properties and recent advancements underscore its potential to drive innovation in drug discovery and therapeutic development. Future studies will likely focus on expanding its applications and refining its pharmacological profile to maximize therapeutic efficacy.